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Compound of Interest

Compound Name:
Phenyltrimethylammonium

chloride

Cat. No.: B087048 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermogravimetric analysis

(TGA) of phenyltrimethylammonium chloride. Phenyltrimethylammonium chloride is a

quaternary ammonium salt with applications as a phase transfer catalyst, methylating agent,

and corrosion inhibitor. Understanding its thermal stability is crucial for its safe handling,

storage, and application in various chemical processes, including in drug development and

synthesis. This document outlines the expected thermal decomposition profile, a detailed

experimental protocol for its analysis, and the logical workflow of the analytical process.

Core Data Presentation
While specific, detailed thermogravimetric analysis data for phenyltrimethylammonium
chloride is not extensively available in the public domain, the following table summarizes the

expected thermal properties based on available information and the typical behavior of

aromatic quaternary ammonium salts. The decomposition of phenyltrimethylammonium
chloride is expected to be a primary thermal event.
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Parameter Value Source(s)

Molecular Formula C₉H₁₄ClN

Molecular Weight 171.67 g/mol

Melting Point
~236-247 °C

(sublimes/decomposes)
[1][2]

Decomposition Onset

(T_onset)
Estimated ~230-250 °C [1]

Peak Decomposition (T_peak) Estimated ~250-280 °C

Mass Loss
Expected to be a single, major

step

Decomposition Products
Likely includes chloromethane

and N,N-dimethylaniline

Experimental Protocols
The following is a detailed protocol for conducting a thermogravimetric analysis of

phenyltrimethylammonium chloride. This protocol is based on general methodologies for the

TGA of quaternary ammonium salts and other organic compounds.[3]

1. Instrumentation:

A calibrated thermogravimetric analyzer (TGA) equipped with a high-precision balance and a

furnace capable of reaching at least 500 °C.

Inert sample pans (e.g., aluminum or platinum).

A source of high-purity inert gas (e.g., nitrogen or argon).

2. Sample Preparation:

Ensure the phenyltrimethylammonium chloride sample is of high purity and has been

properly dried to remove any residual moisture, which could interfere with the analysis.
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Accurately weigh 5-10 mg of the sample into a tared TGA sample pan. A smaller sample size

is often preferable to ensure uniform heating.

3. TGA Instrument Setup and Execution:

Purge Gas: Use a high-purity inert gas, such as nitrogen, with a constant flow rate (e.g., 20-

50 mL/min) to prevent oxidative decomposition and to purge any gaseous decomposition

products from the furnace.

Temperature Program:

Equilibrate the furnace at a starting temperature of 25-30 °C.

Ramp the temperature from the starting temperature to a final temperature of

approximately 400-500 °C. A higher final temperature may be chosen to ensure complete

decomposition.

A linear heating rate of 10 °C/min is standard for such analyses.[4]

Data Collection: Continuously record the sample mass as a function of temperature.

4. Data Analysis:

Plot the percentage of mass loss versus temperature to obtain the TGA curve (thermogram).

Calculate the first derivative of the TGA curve (DTG curve), which shows the rate of mass

loss as a function of temperature. The peak of the DTG curve corresponds to the

temperature of the maximum rate of decomposition (T_peak).

Determine the onset temperature of decomposition (T_onset) from the TGA curve, which is

often calculated as the intersection of the tangent of the baseline and the tangent of the

decomposition step.

Visualizations
Logical Relationship of TGA Parameters
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Caption: Relationship between TGA experimental inputs, outputs, and analyzed parameters.

Experimental Workflow for Thermogravimetric Analysis
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Caption: Step-by-step workflow for a typical TGA experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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